2-(2,4-dioxo-3-(pyridin-3-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(4-methylbenzyl)acetamide

• IUPAC Name: 2-[2,4-dioxo-3-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]-N-[(4-methylphenyl)methyl]acetamide
• InChI: InChI=1S/C23H21N5O3/c1-16-6-8-17(9-7-16)13-26-20(29)15-27-19-5-3-11-25-21(19)22(30)28(23(27)31)14-18-4-2-10-24-12-18/h2-12H,13-15H2,1H3,(H,26,29)
• InChI Key: YVJOJOPXXQCERB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CN=CC=C4)N=CC=C3
• Molecular Formula: C23H21N5O3
• Molecular Weight: 415.4 g/mol

Description

2-(2,4-dioxo-3-(pyridin-3-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(4-methylbenzyl)acetamide is a useful research compound. Its molecular formula is C23H21N5O3 and its molecular weight is 415.453. The purity is usually 95%.
BenchChem offers high-quality 2-(2,4-dioxo-3-(pyridin-3-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(4-methylbenzyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2,4-dioxo-3-(pyridin-3-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)-N-(4-methylbenzyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Hybrid Catalysts in Synthesis

The compound's pyranopyrimidine core is a vital precursor in the medicinal and pharmaceutical industries due to its broad synthetic applications and bioavailability. The synthesis of 5H-pyrano[2,3-d]pyrimidine scaffolds and its derivatives employs a wide array of hybrid catalysts such as organocatalysts, metal catalysts, ionic liquid catalysts, and nanocatalysts. This approach facilitates the development of lead molecules and is a subject of intensive investigation, highlighting its significance in the field of medicinal chemistry (Parmar et al., 2023).

Environmental and Organic Compound Degradation

Degradation Pathways in AOPs

Advanced oxidation processes (AOPs) are pivotal in addressing water scarcity and the persistence of recalcitrant compounds in the environment. The degradation of certain organic compounds, like acetaminophen, via AOPs results in a spectrum of by-products, and their biotoxicity and kinetics are of considerable interest. This area holds potential for improving degradation strategies, emphasizing the compound's relevance in environmental remediation and pollution management (Qutob et al., 2022).

Metabolic Pathways and Biological Implications

Metabolism and Biological Activity

Understanding the metabolic pathways and biological activity of certain moieties is critical. For instance, the aspartyl moiety of aspartame undergoes specific metabolic paths, leading to its conversion to CO2 or incorporation into various body constituents. This reflects the complex biochemical interactions within living organisms and underscores the importance of metabolic studies in comprehending the biological implications of compounds (Ranney & Oppermann, 1979).